Cas no 109105-80-8 (1-benzyl-3-ethenylpiperidine)
1-benzyl-3-ethenylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-3-ethenylpiperidine
-
1-benzyl-3-ethenylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1868463-0.05g |
1-benzyl-3-ethenylpiperidine |
109105-80-8 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1868463-0.1g |
1-benzyl-3-ethenylpiperidine |
109105-80-8 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1868463-0.25g |
1-benzyl-3-ethenylpiperidine |
109105-80-8 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1868463-0.5g |
1-benzyl-3-ethenylpiperidine |
109105-80-8 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1868463-1.0g |
1-benzyl-3-ethenylpiperidine |
109105-80-8 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1868463-2.5g |
1-benzyl-3-ethenylpiperidine |
109105-80-8 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1868463-5.0g |
1-benzyl-3-ethenylpiperidine |
109105-80-8 | 5g |
$3977.0 | 2023-06-02 | ||
| Enamine | EN300-1868463-10.0g |
1-benzyl-3-ethenylpiperidine |
109105-80-8 | 10g |
$5897.0 | 2023-06-02 | ||
| Enamine | EN300-1868463-1g |
1-benzyl-3-ethenylpiperidine |
109105-80-8 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1868463-5g |
1-benzyl-3-ethenylpiperidine |
109105-80-8 | 5g |
$2028.0 | 2023-09-18 |
1-benzyl-3-ethenylpiperidine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-benzyl-3-ethenylpiperidine
Chemical Profile of 1-benzyl-3-ethenylpiperidine (CAS No. 109105-80-8)
1-benzyl-3-ethenylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 109105-80-8, is a significant compound in the realm of medicinal chemistry and pharmacology. This piperidine derivative has garnered attention due to its structural uniqueness and potential therapeutic applications. The compound features a benzyl substituent at the 1-position and an ethenyl group at the 3-position of the piperidine ring, which together contribute to its distinct chemical and pharmacological properties.
The molecular structure of 1-benzyl-3-ethenylpiperidine encompasses a six-membered nitrogen-containing heterocycle, which is a hallmark of many bioactive molecules. The presence of both aromatic and aliphatic components in its structure suggests a balance between lipophilicity and metabolic stability, making it a promising candidate for further investigation in drug development. The benzyl group not only enhances the compound's solubility in organic solvents but also introduces potential interactions with biological targets, while the ethenyl group may contribute to its binding affinity and selectivity.
In recent years, there has been growing interest in piperidine derivatives as scaffolds for developing novel therapeutic agents. Piperidines are known for their ability to modulate various biological pathways, including neurotransmitter systems, which makes them particularly valuable in the field of central nervous system (CNS) drug discovery. The specific substitution pattern in 1-benzyl-3-ethenylpiperidine positions it as a potential lead compound for further optimization towards achieving desired pharmacological effects.
One of the most compelling aspects of 1-benzyl-3-ethenylpiperidine is its potential role in the development of drugs targeting neurological disorders. Research has indicated that piperidine derivatives can interact with receptors and enzymes involved in neurotransmission, offering a basis for treating conditions such as depression, anxiety, and neurodegenerative diseases. The structural features of this compound make it a candidate for further exploration in this context, particularly due to its ability to cross the blood-brain barrier and exert effects within the CNS.
Recent studies have also explored the pharmacokinetic properties of 1-benzyl-3-ethenylpiperidine, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have highlighted the compound's favorable solubility and stability, which are critical factors for its potential use in clinical settings. Additionally, preliminary toxicological assessments have shown that 1-benzyl-3-ethenylpiperidine exhibits low toxicity at relevant concentrations, suggesting its safety profile may be suitable for further development.
The synthesis of 1-benzyl-3-ethenylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the benzyl and ethenyl groups onto the piperidine core. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies.
In conclusion, 1-benzyl-3-ethenylpiperidine (CAS No. 109105-80-8) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research into treating neurological disorders. As our understanding of drug design continues to evolve, compounds like 1-benzyl-3-ethenylpiperidine will play a crucial role in developing innovative therapeutic solutions.
109105-80-8 (1-benzyl-3-ethenylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)